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Compound of Interest

Compound Name: Fludrocortisone-d5

Cat. No.: B12419745 Get Quote

For researchers, scientists, and professionals in drug development, the Certificate of Analysis

(CoA) for a deuterated internal standard like Fludrocortisone-d5 is a critical document. It

provides the necessary assurance of the material's identity, purity, and quality, which are

paramount for the accuracy and reliability of quantitative analytical methods. This guide offers

an in-depth explanation of the data and methodologies typically presented in a CoA for

Fludrocortisone-d5.

Compound Information
A Certificate of Analysis begins with fundamental details identifying the compound.

Parameter Value Reference

Analyte Name Fludrocortisone-d5 [1][2]

Molecular Formula C₂₁H₂₄D₅FO₅ [1][2]

Molecular Weight 385.48 g/mol [1]

Unlabeled CAS Number 127-31-1

Deuterium Incorporation Deuterium

Storage Temperature -20°C
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The core of the CoA provides quantitative data on the purity and identity of the material. The

following tables summarize typical results for Fludrocortisone-d5.

Purity Assessment
Purity is often determined by High-Performance Liquid Chromatography (HPLC), which

separates the main compound from any impurities.

Test Method Specification Result

Purity by HPLC Reverse-Phase HPLC >95% 98.7%

Identity Confirmation
Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are powerful

techniques used to confirm the chemical structure and isotopic labeling of Fludrocortisone-d5.

Test Method Expected Result

Mass Spectrometry ESI-MS [M+H]⁺ = 386.5 m/z Conforms

¹H-NMR 600 MHz in DMSO Conforms to structure Conforms

¹³C-NMR 150 MHz in DMSO Conforms to structure Conforms

Experimental Protocols
Detailed methodologies are crucial for understanding and reproducing the data presented in

the CoA.

High-Performance Liquid Chromatography (HPLC)
A stability-indicating reverse-phase HPLC method is typically used to assess purity.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: Chromolith RP18e or equivalent.

Mobile Phase: A gradient of acetonitrile and 2 mM ammonium formate.
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Flow Rate: 0.7 mL/min.

Detection: UV at 240 nm.

Injection Volume: 10 µL.

Mass Spectrometry (MS)
Mass spectrometry confirms the molecular weight and isotopic enrichment of Fludrocortisone-
d5. It is a key technique for its use as an internal standard in quantitative analysis.

Instrumentation: A triple quadrupole mass spectrometer.

Ionization Mode: Electrospray Ionization (ESI) in positive mode.

Analysis Mode: Multiple Reaction Monitoring (MRM).

Precursor Ion (m/z): 386.2.

Product Ion (m/z): 348.4.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the molecular structure and the

positions of the deuterium labels.

Instrumentation: Bruker DMX - 600MHz or equivalent.

Sample Preparation: 100mM in DMSO-d6.

Reference: Tetramethylsilane (TMS).

Experiments: 1D ¹H, ¹³C, DEPT90, DEPT135 and 2D COSY, HSQC, HMBC.

Visualizing Experimental Workflows
Diagrams can effectively illustrate the sequence of steps in the analytical procedures.
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Caption: Workflow for Purity Assessment by HPLC.
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Caption: Workflow for Identity Confirmation by Mass Spectrometry.

Application in Research
Fludrocortisone-d5 is primarily used as an internal standard for the quantification of

fludrocortisone in biological matrices such as human plasma. Its deuterated nature ensures

that it has nearly identical chemical and physical properties to the unlabeled analyte, but a

different mass, allowing for accurate quantification by mass spectrometry. This is particularly

crucial in pharmacokinetic studies where precise measurement of drug concentration is

essential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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